1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene
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Description
1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene, also known as this compound, is a useful research compound. Its molecular formula is C13H11NO2S and its molecular weight is 245.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Engineering and Molecular Arrangement
Crystal Structure Analysis (2013) The crystal structure of polysubstituted benzene variants, including nitro and methyl groups, was studied. The arrangement of these substituents affects the molecular orientation and crystal packing, which can be essential for understanding the solid-state properties of 1-(Methylsulfanyl)-4-(4-nitrophenyl)benzene. This research also sheds light on intermolecular hydrogen bonding patterns (Wan-qiang Zhang, 2013).
Chemical Synthesis and Reactions
Synthesis of Related Compounds (2019) The synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid, a compound with a methylsulfanyl group similar to the one in this compound, was explored. The methods and yields presented could provide insights into the synthetic routes applicable to related compounds (D. Lomov, 2019).
Mononitration of Related Compounds (2016) An efficient process for the nitration of 1-methyl-4-(methylsulfonyl)benzene was developed, showcasing a method that could potentially be adapted for the nitration of similar structures, such as this compound. The process minimized byproducts and optimized yield, which could be relevant for the chemical modification of this compound (Zhiqun Yu et al., 2016).
Properties
IUPAC Name |
1-(4-methylsulfanylphenyl)-4-nitrobenzene |
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InChI |
InChI=1S/C13H11NO2S/c1-17-13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(15)16/h2-9H,1H3 |
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Source | PubChem | |
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InChI Key |
PLIRLGHOMAFEIB-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=CC=C(C=C2)[N+](=O)[O-] |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40563967 |
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Record name | 4-(Methylsulfanyl)-4'-nitro-1,1'-biphenyl | |
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Molecular Weight |
245.30 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
128924-07-2 |
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Record name | 4-(Methylsulfanyl)-4'-nitro-1,1'-biphenyl | |
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URL | https://comptox.epa.gov/dashboard/DTXSID40563967 | |
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